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Abstract
This document details the seminal discovery of 3-O-Methyl-D-glucopyranose, a methylated

monosaccharide that has become a valuable tool in physiological and biochemical research.

The initial identification and characterization of this compound can be traced back to the 1914

work of William Smith Denham and Hilda Woodhouse. Their research, focused on the

hydrolysis of methylated cellulose, led to the isolation and description of a crystalline 2:3-

dimethyl-α-methylglucoside, from which the parent 3-O-methylated glucose can be derived.

This whitepaper provides an in-depth look at the experimental protocols of the era, presents

the quantitative data reported by the original researchers, and visualizes the chemical logic and

workflows that underpinned this significant discovery in carbohydrate chemistry.

Historical Context and Discovery
In the early 20th century, the structure of polysaccharides like cellulose was a subject of

intense investigation. The methylation of free hydroxyl groups, followed by hydrolysis to identify

the resulting methylated monosaccharides, was a key technique for elucidating the linkages

between sugar units. It was within this context that Denham and Woodhouse at the University

of St. Andrews conducted their research on the methylation of cellulose. In their 1914 paper

published in the Journal of the Chemical Society, Transactions, they described the hydrolysis of

a methylated cellulose derivative. This process yielded a mixture of methylated glucose
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compounds, from which they successfully isolated and characterized a previously unknown

dimethylated glucose derivative.[1]

Their work provided evidence for the existence of a hydroxyl group at the C-3 position in the

glucose units of cellulose, a crucial finding in understanding its polymeric structure. The

isolation of this dimethyl derivative was a direct precursor to the formal characterization of 3-O-
Methyl-D-glucopyranose.

Experimental Protocols
The methodologies employed by Denham and Woodhouse reflect the techniques of the period.

The following protocols are reconstructed from their 1914 publication.

Preparation of Methylated Cellulose
The starting material was obtained by treating cellulose with a 15% sodium hydroxide solution,

followed by reaction with methyl sulphate. This process was repeated to increase the degree of

methylation.

Hydrolysis of Methylated Cellulose
The methylated cellulose was hydrolyzed to break the glycosidic bonds and liberate the

constituent methylated glucose units.

Procedure: 100 grams of methylated cellulose was mixed with 750 c.c. of a 5% solution of

hydrogen chloride in absolute alcohol.

The mixture was heated in a boiling water bath for a duration of 100 hours.

To monitor the reaction, the optical rotation of the solution was measured periodically until it

reached a constant value.

After cooling, the alcoholic solution was neutralized by shaking with solid lead carbonate.

The solution was then filtered and the alcohol was removed by distillation under reduced

pressure.
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The resulting sirup was dissolved in a small volume of alcohol and poured into a large

volume of water.

The aqueous solution was extracted with chloroform to separate the methylated sugars from

other hydrolysis byproducts.

The chloroform extract was dried with anhydrous sodium sulphate and concentrated to a

sirup.

Isolation of 2:3-Dimethyl-α-methylglucoside
The sirupy mixture of methylated sugars was subjected to fractional distillation under high

vacuum to separate the different methylated derivatives.

Procedure: The sirup was distilled under a pressure of 0.1 mm Hg.

A fraction collected between 120°C and 135°C was found to contain the dimethyl-α-

methylglucoside.

This fraction spontaneously crystallized upon cooling.

The crystalline solid was purified by recrystallization from a mixture of benzene and light

petroleum.

Data Presentation
The quantitative data reported by Denham and Woodhouse for the newly discovered

dimethylated glucose derivative are summarized below.

Property Reported Value

Melting Point 82.5 °C

Specific Optical Rotation [α]D +147.2° in absolute alcohol

Elemental Analysis (C) Found: 48.6% (Calculated for C₉H₁₈O₆: 48.6%)

Elemental Analysis (H) Found: 8.2% (Calculated for C₉H₁₈O₆: 8.1%)
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Note: The reported values are for 2:3-Dimethyl-α-methylglucoside, the crystalline derivative

isolated by Denham and Woodhouse. Hydrolysis of this compound would yield 2,3-di-O-methyl-

D-glucose, and further selective demethylation would be required to obtain 3-O-Methyl-D-
glucopyranose.

Visualizations
Experimental Workflow for Isolation
The following diagram illustrates the key steps in the hydrolysis of methylated cellulose and the

subsequent isolation of the dimethylated glucose derivative as described by Denham and

Woodhouse.
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Caption: Workflow for the isolation of 2:3-Dimethyl-α-methylglucoside.

Logical Relationship of the Discovered Compound
This diagram shows the relationship between the isolated compound and the target molecule,

3-O-Methyl-D-glucopyranose.
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Caption: Chemical relationship of the isolated compound to 3-O-Methyl-D-glucopyranose.

Conclusion
The work of Denham and Woodhouse in 1914 was foundational in the field of carbohydrate

chemistry. While their primary goal was to elucidate the structure of cellulose, their meticulous

experimental work led to the first isolation and characterization of a dimethylated glucose

derivative that serves as a direct precursor to 3-O-Methyl-D-glucopyranose. The detailed

protocols and quantitative data from their publication, outlined in this whitepaper, highlight the

precision of early 20th-century chemical research and mark the definitive discovery of the 3-O-

methylated glucose structure. This discovery paved the way for the synthesis of 3-O-Methyl-D-
glucopyranose itself, which has since become an indispensable, non-metabolizable analog for

studying glucose transport and metabolism in a vast array of biological systems.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15543962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

